Cas no 1163729-43-8 (5-hydroxy-2,3-dihydro-1-benzofuran-2-carboxylic acid)

• Product Name: 5-hydroxy-2,3-dihydro-1-benzofuran-2-carboxylic acid
• CAS No: 1163729-43-8
• MF: C₉H₈O₄
• MW: 180.157423019409
• MDL: MFCD13659362
• CID: 1026944
• PubChem ID: 70700362
• Update Time: 2025-07-18

5-hydroxy-2,3-dihydro-1-benzofuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxy-2,3-dihydrobenzofuran-2-carboxylic acid
• 5-Hydroxy-2,3-dihydro-1-benzofuran-2-carboxylic acid
• AK-48725
• ANW-59101
• CTK8B7997
• KB-47355
• 5-Hydroxy-2,3-dihydrobenzofuran-2-carboxylicacid
• 1163729-43-8
• SCHEMBL24193319
• 2-Benzofurancarboxylic acid, 2,3-dihydro-5-hydroxy-
• DTXSID30743211
• CS-0339160
• 5-hydroxy-2,3-dihydro-1-benzofuran-2-carboxylic acid

• MDL： MFCD13659362
• Inchi： 1S/C9H8O4/c10-6-1-2-7-5(3-6)4-8(13-7)9(11)12/h1-3,8,10H,4H2,(H,11,12)
• InChI Key： UELXHTVYZOVMKN-UHFFFAOYSA-N
• SMILES： O1C2C=CC(=CC=2CC1C(=O)O)O

Computed Properties

• Exact Mass: 180.04225873g/mol
• Monoisotopic Mass: 180.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 66.8Ų

5-hydroxy-2,3-dihydro-1-benzofuran-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-hydroxy-2,3-dihydro-1-benzofuran-2-carboxylic acid

Introduction to 5-hydroxy-2,3-dihydro-1-benzofuran-2-carboxylic acid (CAS No. 1163729-43-8)

5-hydroxy-2,3-dihydro-1-benzofuran-2-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1163729-43-8, is a significant compound in the field of organic chemistry and pharmaceutical research. This heterocyclic compound belongs to the benzofuran family, characterized by a fused benzene and furan ring system. The presence of hydroxyl and carboxylic acid functional groups makes it a versatile intermediate in synthetic chemistry, particularly in the development of biologically active molecules.

The structure of 5-hydroxy-2,3-dihydro-1-benzofuran-2-carboxylic acid imparts unique chemical properties that have garnered interest in medicinal chemistry. The dihydrobenzofuran core provides a rigid scaffold that can be modified to enhance binding affinity to biological targets. Recent studies have highlighted its potential as a precursor in the synthesis of novel therapeutic agents, particularly those targeting neurological and inflammatory disorders.

In the realm of drug discovery, 5-hydroxy-2,3-dihydro-1-benzofuran-2-carboxylic acid has been explored for its role in generating derivatives with improved pharmacokinetic profiles. The carboxylic acid moiety allows for facile coupling with amines and other nucleophiles, facilitating the construction of peptidomimetics and enzyme inhibitors. Furthermore, the hydroxyl group can participate in hydrogen bonding interactions, enhancing molecular recognition in drug-receptor complexes.

Recent advancements in computational chemistry have enabled the rational design of 5-hydroxy-2,3-dihydro-1-benzofuran-2-carboxylic acid derivatives. Molecular docking studies have identified key structural features that optimize binding to targets such as kinases and proteases. These insights have guided the synthesis of analogs with enhanced potency and selectivity, underscoring the compound's importance in modern drug development.

The pharmaceutical industry has also leveraged 5-hydroxy-2,3-dihydro-1-benzofuran-2-carboxylic acid in the development of prodrugs. By modifying its chemical structure, researchers have created prodrug formulations that improve solubility and bioavailability upon administration. This approach has been particularly effective in delivering bioactive molecules to target tissues with minimal systemic toxicity.

Beyond its applications in drug discovery, 5-hydroxy-2,3-dihydro-1-benzofuran-2-carboxylic acid has found utility in materials science. Its aromatic nature and functional groups make it a suitable candidate for developing organic semiconductors and liquid crystals. These materials are integral to advanced electronic devices, including organic light-emitting diodes (OLEDs) and flexible displays.

The synthesis of 5-hydroxy-2,3-dihydro-1-benzofuran-2-carboxylic acid involves multi-step organic reactions that highlight the ingenuity of synthetic chemists. Common methodologies include cyclization reactions followed by functional group transformations. Advances in green chemistry have also led to more sustainable synthetic routes, minimizing waste and reducing energy consumption.

Industrial-scale production of 5-hydroxy-2,3-dihydro-1-benzofuran-2-carboxylic acid requires stringent quality control measures to ensure consistency and purity. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to verify the compound's identity and integrity. These methods are critical for ensuring that pharmaceutical products meet regulatory standards.

The future prospects of 5-hydroxy-2,3-dihydro-1-benzofuran-2-carboxylic acid are promising, with ongoing research exploring its potential in emerging therapeutic areas. Innovations in biocatalysis and flow chemistry may further streamline its synthesis, making it more accessible for industrial applications. Collaborative efforts between academia and industry will be essential in translating these findings into tangible benefits for patients worldwide.